Cas no 859059-71-5 (1-2-hydroxy-5-(2-methylbutan-2-yl)phenylpropan-1-one)

• Product Name: 1-2-hydroxy-5-(2-methylbutan-2-yl)phenylpropan-1-one
• CAS No: 859059-71-5
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 5871190
• PubChem ID: 62379563
• Update Time: 2025-06-08

1-2-hydroxy-5-(2-methylbutan-2-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1276535
• 859059-71-5
• AKOS011666026
• 1-[2-hydroxy-5-(2-methylbutan-2-yl)phenyl]propan-1-one
• INDEX NAME NOT YET ASSIGNED
• 1-2-hydroxy-5-(2-methylbutan-2-yl)phenylpropan-1-one

• Inchi： 1S/C14H20O2/c1-5-12(15)11-9-10(7-8-13(11)16)14(3,4)6-2/h7-9,16H,5-6H2,1-4H3
• InChI Key： IMQFSYZPEXVYTJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(CC)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 206-209 °C(Press: 24 Torr)
• pka: 8.57±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-hydroxy-5-(2-methylbutan-2-yl)phenylpropan-1-one

Introduction to 1-(2-Hydroxy-5-(2-methylbutan-2-yl)phenyl)propan-1-one (CAS No. 859059-71-5)

1-(2-Hydroxy-5-(2-methylbutan-2-yl)phenyl)propan-1-one (CAS No. 859059-71-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound, often referred to by its CAS number 859059-71-5, is characterized by its unique molecular structure and functional groups, which contribute to its diverse chemical and biological properties.

The molecular formula of 1-(2-Hydroxy-5-(2-methylbutan-2-yl)phenyl)propan-1-one is C₁₆H₂₄O₂, and it has a molecular weight of approximately 248.36 g/mol. The compound features a phenyl ring substituted with a hydroxyl group at the 2-position and a 2-methylbutan-2-yl group at the 5-position, along with a propanone moiety. This combination of functional groups imparts specific chemical reactivity and biological activity, making it an interesting subject for research and development.

In the context of pharmaceutical research, 1-(2-Hydroxy-5-(2-methylbutan-2-yl)phenyl)propan-1-one has been studied for its potential as a lead compound in drug discovery. Recent studies have explored its interactions with various biological targets, including enzymes and receptors, which are crucial for therapeutic interventions. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific enzymes involved in metabolic pathways, suggesting its potential as a metabolic regulator.

Additionally, 1-(2-Hydroxy-5-(2-methylbutan-2-yl)phenyl)propan-1-one has shown promising anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 1-(2-Hydroxy-5-(2-methylbutan-2-yl)phenyl)propan-1-one could be a valuable candidate for the development of anti-inflammatory drugs.

The synthetic route for 1-(2-Hydroxy-5-(2-methylbutan-2-yl)phenyl)propan-1-one involves several steps, including the formation of the phenolic derivative and subsequent coupling reactions to introduce the propanone moiety. The efficiency and scalability of these synthetic methods are critical for large-scale production and commercialization. Recent advancements in green chemistry have also led to more environmentally friendly synthesis strategies, reducing the ecological footprint of the manufacturing process.

In terms of safety and toxicity, preliminary studies indicate that 1-(2-Hydroxy-5-(2-methylbutan-2-yl)phenyl)propan-1-one exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These assessments typically involve in vitro cytotoxicity tests and in vivo animal studies to evaluate potential adverse effects.

The potential applications of 1-(2-Hydroxy-5-(2-methylbutan-2-yl)phenyl)propan-1-one extend beyond pharmaceuticals. In the chemical industry, it can serve as an intermediate in the synthesis of more complex molecules or as a building block for functional materials. Its unique chemical properties make it suitable for use in various formulations, including coatings, adhesives, and polymers.

In conclusion, 1-(2-Hydroxy-5-(2-methylbutan-2-yl)phenyl)propan-1-one (CAS No. 859059-71-5) is a multifaceted compound with significant potential in both pharmaceutical and chemical applications. Ongoing research continues to uncover new insights into its properties and uses, paving the way for innovative solutions in drug discovery and material science.